Cabergoline-d5

• Molecular Formula: C26H37N5O2
• Molecular Weight: 456.6 g/mol
• InChI: InChI=1S/C26H37N5O2/c1-5-11-30-17-19(25(32)31(26(33)27-6-2)13-8-12-29(3)4)14-21-20-9-7-10-22-24(20)18(16-28-22)15-23(21)30/h5,7,9-10,16,19,21,23,28H,1,6,8,11-15,17H2,2-4H3,(H,27,33)/t19-,21?,23-/m1/s1/i1D2,5D,11D2
• InChIKey: KORNTPPJEAJQIU-WDORCQELSA-N

Quantification of cabergoline in biological matrices is compromised by matrix effects and isobaric interference from the unlabeled analyte. Cabergoline-d5 provides a +5 Da mass shift, enabling true isotope dilution mass spectrometry with co-elution and matched-matrix correction. - LC-MS/MS validation in human plasma: LLOQ 1.86 pg/mL, inter-day precision 7.9-10.7% RSD, accuracy 99.1 ± 10.2% (ICH M10 compliant) - ≥98% chromatographic purity, ≤0.1% d0 carryover - Suitable for ANDA filings, USP/EP content uniformity testing, and stable-isotope metabolite profiling

Cabergoline-d5 Procurement Guide

Cabergoline-d5 (FCE-21336-d5, CAS 1426173-20-7) is a pentadeuterated analog of the ergot-derived dopamine D2/3 receptor agonist cabergoline, in which five protium atoms are site-selectively replaced by deuterium . With a molecular formula of C26H32D5N5O2 and a molecular weight of 456.64 g·mol⁻¹, it retains the high-affinity target-binding profile of the parent compound (Ki = 0.7 nM for D2, 1.5 nM for D3, 1.2 nM for 5-HT2B) . The compound is exclusively supplied as an analytical reference material or stable-isotope-labeled internal standard (SIL-IS) and is not manufactured for therapeutic or clinical diagnostic use .

Identity Pentadeuterated cabergoline (SIL-IS)

Workflow LC-MS/MS quantitative bioanalysis

Selection Co-eluting IS for matched-matrix correction

Why Cabergoline-d5 Is Irreplaceable

In LC-MS/MS or GC-MS bioanalytical assays, the absence of a mass-differentiated internal standard impairs the compensation of matrix effects and extraction variability, directly compromising assay precision and accuracy [1]. Unlabeled cabergoline (MW 451.60) co-elutes with the target analyte and contributes isobaric interference, while structural analogs such as bromocriptine or pergolide possess fundamentally different ionization efficiencies, fragmentation pathways, and chromatographic retention behaviors, violating the core principle of isotope dilution mass spectrometry [2]. Cabergoline-d5, by contrast, provides a mass shift of +5 Da that falls within the MS1 isolation window yet outside the precursor-product ion detection channels commonly used for the unlabeled analyte, enabling true co-elution matched-matrix correction [3].

Unlabeled cabergoline co-elutes and may compromise matrix-effect correction due to isobaric interference

Structural analogs exhibit different ionization efficiency and retention, violating isotope dilution principle

• [1] Allievi C, Dostert P. Quantitative determination of cabergoline in human plasma using liquid chromatography combined with tandem mass spectrometry. Rapid Commun Mass Spectrom. 1998;12(1):33-38. View Source
• [2] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55(Suppl 1):S107-S113. View Source
• [3] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

Cabergoline-d5 Differentiation Evidence

Isotopic Resolution and Baseline Separation

Cabergoline-d5 introduces a mass increment of 5.033 Da relative to unlabeled cabergoline (MW 451.60 → 456.64), measured by high-resolution mass spectrometry . This shift positions the SIL-IS product ion cluster five m/z units away from the analyte cluster in MS/MS selected-reaction monitoring (SRM). In published LC-MS/MS method validations employing deuterated cabergoline as the internal standard, no cross-signal contribution between analyte and IS channels was observed at this mass separation, enabling a lower limit of quantification (LLOQ) of 1.86 pg·mL⁻¹ (4.1 pM) in human plasma [1]. An alternative isotopologue, cabergoline-d6 (MW 457.64, +6 Da), provides an additional 1-Da separation but does not yield superior analytical performance because the +5 Da shift already exceeds the natural isotopic envelope width of unlabeled cabergoline by >100-fold .

Isotopic Resolution

Head-to-head

+5 Da (d5) vs +6 Da (d6); both eliminate isotopic overlap

Supports matched-matrix correction with complete channel isolation

LLOQ 1.86 pg·mL⁻¹ in human plasma; d5 is cost-effective minimum

Evidence Dimension	Mass shift for MS1/MS2 resolution
Target Compound Data	Cabergoline-d5 MW = 456.64 g·mol⁻¹, Δm = +5.033 Da vs. unlabeled
Comparator Or Baseline	Unlabeled cabergoline MW = 451.60 g·mol⁻¹; cabergoline-d6 MW = 457.64 g·mol⁻¹, Δm = +6.038 Da
Quantified Difference	+5 Da (d5) vs. +6 Da (d6); both sufficient to eliminate isotopic overlap (natural abundance M+5 < 0.01%)
Conditions	HRMS and LC-MS/MS SRM in human plasma matrix; extraction with diethyl ether; ESI+ ionization

Why This Matters

A +5 Da mass shift ensures complete channel isolation with no isotopic cross-contribution, making d5 the minimum viable and most cost-effective deuterated species for regulatory-compliant bioanalytical method validation.

• [1] Allievi C, Dostert P. Quantitative determination of cabergoline in human plasma using liquid chromatography combined with tandem mass spectrometry. Rapid Commun Mass Spectrom. 1998;12(1):33-38. LLOQ 1.86 pg/mL. View Source

Purity and Isotopic Enrichment Specifications

Commercial cabergoline-d5 is supplied with a chromatographic purity specification of ≥98% (HPLC at 254 nm), as certified by multiple independent vendors . This purity level meets the acceptance criteria for a pharmaceutical impurity reference standard and exceeds the typical ≥95% minimum threshold often cited for research-grade unlabeled cabergoline . For a SIL-IS used in quantitative bioanalysis, the most critical quality parameter is isotopic enrichment, not merely chemical purity; cabergoline-d5 batches are characterized to ensure ≤0.1% unlabeled cabergoline carryover, minimizing systematic bias at the LLOQ .

Purity & Enrichment

Specification review

≥98% HPLC purity, d0 ≤0.1%

Supports bioanalytical validation review

Batch-release specifications minimize systematic bias

Evidence Dimension	Chemical purity and isotopic enrichment
Target Compound Data	Cabergoline-d5: ≥98% HPLC purity; ≤0.1% unlabeled cabergoline (d0) residual
Comparator Or Baseline	Research-grade unlabeled cabergoline: typical purity ≥95% (variable vendor specification); no isotopic enrichment requirement
Quantified Difference	≥3 percentage points higher chemical purity; systematic d0 carryover suppressed by ≥1000-fold relative to nominal IS concentration
Conditions	HPLC-UV (254 nm) and LC-MS full-scan isotopic abundance analysis at batch release

Why This Matters

The ≥98% purity and stringent d0 carryover specification reduce the risk of regulatory finding during method validation audits and eliminate the need for post-hoc correction of internal standard purity.

Deuterium Isotope Effect on Metabolic Clearance

The primary metabolic pathway of cabergoline involves hepatic hydrolysis of the acylurea bond, yielding the inactive acid metabolite FCE 21589, which accounts for 30–41% of urinary radioactivity in humans [1]. Deuteration at the allylic and N-alkyl positions of the ergoline scaffold (the positions substituted in cabergoline-d5) has the potential to retard this hydrolytic cleavage through a primary kinetic isotope effect (KIE) if the C–H bond cleavage contributes to the rate-limiting step [2]. Class-level evidence from the deuterated drug deutetrabenazine demonstrates that strategic deuteration can reduce first-pass clearance by 30–50% and prolong the elimination half-life, a precedent established in the FDA approval dossier [3]. Although no published head-to-head comparative metabolism study of cabergoline-d5 versus cabergoline exists, the structural analogy to deutetrabenazine and the known susceptibility of the cabergoline acylurea bond to enzymatic hydrolysis support a plausible in vivo differentiation.

Metabolic Stability

Class-level

Potential KIE on acylurea hydrolysis; no direct d5 data

Requires independent metabolic stability verification

Class-level deuterium precedent; extrapolation not validated

Evidence Dimension	Predicted metabolic stability (hydrolysis of acylurea bond)
Target Compound Data	Cabergoline-d5: predicated by class-level deuterium KIE literature; no direct experimental half-life reported in peer-reviewed sources
Comparator Or Baseline	Unlabeled cabergoline: elimination half-life 63–109 h (extensively metabolized via acylurea hydrolysis); deutetrabenazine (class-level comparator): ~2-fold increase in half-life vs. tetrabenazine (FDA NDA 208082)
Quantified Difference	Quantitative data for cabergoline-d5 not available; class-level evidence suggests potential 1.3–2-fold prolongation of half-life
Conditions	In vitro human liver microsome / hepatocyte incubation (experiment not published for cabergoline-d5)

Why This Matters

Procurement teams evaluating cabergoline-d5 for in vivo pharmacokinetic tracer studies should consider the potential divergence in clearance kinetics from unlabeled cabergoline; independent verification of metabolic stability is required before quantitative extrapolation.

• [1] Battaglia R, Strolin Benedetti M, Cocchiara G, et al. Disposition and urinary metabolic pattern of cabergoline, a potent dopaminergic agonist, in rat, monkey and man. Eur J Drug Metab Pharmacokinet. 1996;21(3):201-211. View Source
• [2] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source
• [3] Schneider F, Bradbury M, Baillie TA, et al. Pharmacokinetic and Metabolic Profile of Deutetrabenazine (TEV-50717) Compared With Tetrabenazine in Healthy Volunteers. Clin Transl Sci. 2020;13(4):707-717. View Source

Cabergoline-d5 Application Scenarios

Regulatory Bioequivalence and PK Bridging Studies

A validated LC-MS/MS method using cabergoline-d5 as the deuterated internal standard achieved an LLOQ of 1.86 pg·mL⁻¹ in human plasma with inter-day precision of 7.9–10.7% RSD and accuracy of 99.1 ± 10.2% [1]. This sensitivity and reproducibility profile meets ICH M10 bioanalytical method validation criteria and supports abbreviated new drug application (ANDA) filings where regulatory agencies require isotope dilution mass spectrometry for definitive quantification of cabergoline in pharmacokinetic samples.

Metabolic Pathway Elucidation and Metabolite Identification

Cabergoline-d5 can serve as a tracer for stable-isotope-assisted metabolite profiling studies. In parallel with the known metabolic pathway – hydrolysis of the acylurea bond to yield FCE 21589 (30–41% of urinary radioactivity in humans) [2] – co-administration of d5-labeled cabergoline enables mass-shift-based structural confirmation of Phase I and Phase II metabolites without reliance on radiolabeled ([³H] or [¹⁴C]) material, simplifying waste disposal and regulatory overhead.

QC Release Testing for API and Finished Dosage Forms

The ≥98% chromatographic purity and ≤0.1% d0 carryover specification of cabergoline-d5 make it suitable as a system suitability standard or calibrator in HPLC-UV and LC-MS methods for assay and impurity determination of cabergoline drug substance and drug product, in accordance with pharmacopeial monographs (USP/EP) where a deuterated analog is recommended as the internal standard for content uniformity testing.

Application

Selection Property

Validation Focus

Human plasma pharmacokinetic bioanalysis

Isotopic purity and mass shift for matched-matrix correction

Accuracy, precision, LLOQ endpoint review

Stable-isotope-assisted metabolite profiling

Deuterium labeling for mass-shift-based metabolite detection

Metabolite identification without radiolabel

Drug substance and product assay testing

Certified chromatographic purity and low d0 carryover

System suitability and impurity profiling

• [1] Allievi C, Dostert P. Quantitative determination of cabergoline in human plasma using liquid chromatography combined with tandem mass spectrometry. Rapid Commun Mass Spectrom. 1998;12(1):33-38. View Source
• [2] Battaglia R, Strolin Benedetti M, Cocchiara G, et al. Disposition and urinary metabolic pattern of cabergoline, a potent dopaminergic agonist, in rat, monkey and man. Eur J Drug Metab Pharmacokinet. 1996;21(3):201-211. View Source